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Compound of Interest

Compound Name: 3-Mercaptooctyl-acetate-d5

Cat. No.: B12372379

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Mercaptooctyl-acetate-d5, a
deuterated analog of 3-mercaptooctyl acetate. This document consolidates information on its
commercial availability, physicochemical properties, and its primary application as an internal
standard in analytical chemistry. While no direct involvement in biological signaling pathways
has been identified for this compound, this guide also briefly touches upon the broader context
of acetate metabolism.

Commercial Availability

3-Mercaptooctyl-acetate-d5 is available from several chemical suppliers specializing in
research chemicals and isotope-labeled compounds. The primary intended use for this product
is in research and development settings.[1] It is not intended for human or veterinary use.

Table 1: Commercial Suppliers of 3-Mercaptooctyl-acetate-d5

Supplier Purity Available Quantities
InvivoChem >98%[1] 500mg, 1g, Bulk Inquiry
MCE (MedChemExpress) High Purity Data Sheet Available[2]

Physicochemical Properties and Data
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While a specific Certificate of Analysis with detailed quantitative data for 3-Mercaptooctyl-
acetate-d5 was not publicly available at the time of this review, the following table summarizes
the known properties of the deuterated compound and its non-deuterated counterpart, 3-
Mercaptooctyl-acetate.

Table 2: Physicochemical Data

3-Mercaptooctyl-acetate- 3-Mercaptooctyl-acetate
Property

d5 (for reference)
Molecular Formula C10H15Ds02S[1] C10H20025[3]
Molecular Weight 209.36 g/mol [1] 204.33 g/mol [3]
Appearance Solid[1] Not specified
Purity >98%][1] Not specified
Isotopic Enrichment Not specified Not applicable

Powder: -20°C for 3 years, 4°C

. for 2 years. In solvent: -80°C "

Storage Conditions Not specified

for 6 months, -20°C for 1

month.[1]

Experimental Protocols: Application as an Internal
Standard

The primary application of 3-Mercaptooctyl-acetate-d5 is as an internal standard in stable
isotope dilution analysis (SIDA). This technique is widely used for the accurate quantification of
trace-level analytes in complex matrices by mass spectrometry, such as in food and beverage
analysis. Deuterated standards are ideal for this purpose as they exhibit nearly identical
chemical and physical properties to their non-deuterated counterparts, but are distinguishable
by their mass-to-charge ratio in a mass spectrometer.

The following is a representative experimental protocol for the quantification of volatile thiols in
wine, adapted from methodologies for similar deuterated thiol standards.
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Protocol: Quantification of Volatile Thiols in Wine using
3-Mercaptooctyl-acetate-d5 and GC-MS

1. Sample Preparation and Spiking:

e To a 50 mL wine sample, add a known concentration of 3-Mercaptooctyl-acetate-d5 as the
internal standard.

e The exact concentration of the internal standard should be optimized based on the expected
concentration of the target analyte.

2. Derivatization:

 As thiols can be challenging to analyze directly, a derivatization step is often employed to
improve their chromatographic properties and detection sensitivity. A common derivatizing
agent is pentafluorobenzyl bromide (PFBBr).

e The derivatization is typically carried out under basic conditions.
3. Extraction:

e The derivatized thiols are then extracted from the wine matrix using a suitable organic
solvent, for example, via solid-phase extraction (SPE) or liquid-liquid extraction.

4. GC-MS Analysis:

e The extracted and derivatized sample is injected into a gas chromatograph coupled to a
mass spectrometer (GC-MS).

¢ Gas Chromatography (GC) Conditions:
o Column: A suitable capillary column for volatile compound analysis (e.g., DB-5ms).
o Carrier Gas: Helium at a constant flow rate.

o Temperature Program: An optimized temperature gradient to ensure separation of the
target analytes.
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e Mass Spectrometry (MS) Conditions:
o lonization Mode: Electron lonization (El).

o Acquisition Mode: Selected lon Monitoring (SIM) to monitor characteristic ions for both the
native thiol derivative and the deuterated internal standard derivative.

5. Quantification:

e The concentration of the native thiol is determined by calculating the ratio of the peak area of
the analyte to the peak area of the internal standard and comparing this to a calibration
curve prepared with known concentrations of the native analyte and the internal standard.

Visualizations
Experimental Workflow for Volatile Thiol Quantification

Sample Preparation Derivatization Extraction Analysis

Spike with
Wine Sample (50 mL) P-| 3-Mercaptooctyl-acetate-d5 P>| Derivatization with PFBBr P>| Solid-Phase Extraction (SPE) P> GC-MS Analysis #>| Quantification
(Internal Standard)

Click to download full resolution via product page

Caption: A typical workflow for the quantification of volatile thiols in wine.

General Acetate Signaling Pathways

While 3-Mercaptooctyl-acetate-d5 is not known to be directly involved in signaling, its acetate
moiety is a key metabolite in various cellular processes. The following diagram illustrates two
major signaling pathways involving acetate.
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Caption: Two major signaling pathways influenced by acetate metabolism.[4]

In conclusion, 3-Mercaptooctyl-acetate-d5 is a commercially available, high-purity deuterated
compound primarily utilized as an internal standard for the precise quantification of volatile
thiols in complex matrices. Its application is crucial in fields requiring accurate trace-level
analysis, such as food and beverage quality control. While not a direct participant in known
signaling pathways, its chemical structure is related to the key metabolite, acetate, which plays
a significant role in cellular metabolism and signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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